Dipentyl sebacate
Description
Dipentyl sebacate (CAS 6819-09-6) is a diester derived from sebacic acid (decanedioic acid) and two pentyl alcohol moieties. Its chemical structure consists of a ten-carbon dicarboxylic acid backbone esterified with two five-carbon alkyl chains. This compound is widely utilized as a plasticizer, solvent, and lubricant additive due to its low volatility, high thermal stability, and compatibility with polymers . Its applications span industries such as coatings, cosmetics, and specialty chemicals, where it enhances flexibility and durability in polymeric matrices .
Properties
CAS No. |
6819-09-6 |
|---|---|
Molecular Formula |
C20H38O4 |
Molecular Weight |
342.5 g/mol |
IUPAC Name |
dipentyl decanedioate |
InChI |
InChI=1S/C20H38O4/c1-3-5-13-17-23-19(21)15-11-9-7-8-10-12-16-20(22)24-18-14-6-4-2/h3-18H2,1-2H3 |
InChI Key |
WZURZWRVLHOHAS-UHFFFAOYSA-N |
SMILES |
CCCCCOC(=O)CCCCCCCCC(=O)OCCCCC |
Canonical SMILES |
CCCCCOC(=O)CCCCCCCCC(=O)OCCCCC |
Appearance |
Solid powder |
Other CAS No. |
6819-09-6 |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms |
Dipentyl sebacate; Sebacinsaeurediphenylester; Sebacinsaeure-diphenylester; Diphenyl-sebacinat; Decandisaeure-diphenylester. |
Origin of Product |
United States |
Comparison with Similar Compounds
Dibutyl Sebacate (CAS 109-43-3)
Structural Differences : Dibutyl sebacate features shorter four-carbon alkyl chains compared to dipentyl sebacate’s five-carbon chains.
Properties :
- Molecular Weight : 314.45 g/mol (vs. 342.51 g/mol for this compound) .
- Boiling Point: ~344°C (lower volatility than this compound due to shorter alkyl chains) . Applications: Primarily used in cosmetics and pharmaceuticals as a non-irritating emollient. Toxicity: The U.S. EPA classified dibutyl sebacate as a low-priority substance due to its low acute mammalian toxicity and absence of significant developmental or reproductive hazards .
Dioctyl Sebacate (CAS 2432-87-3)
Structural Differences : Contains eight-carbon alkyl chains, resulting in higher molecular weight (426.68 g/mol) and hydrophobicity .
Properties :
Diisopropyl Sebacate (CAS 7491-02-3)
Structural Differences: Features branched three-carbon chains, reducing steric hindrance and increasing volatility. Applications: Functions as a solvent in specialty coatings and adhesives. Limited use in polymers due to lower thermal stability .
Dipentyl Phthalate (CAS 131-18-6)
Functional Differences : A phthalate ester, structurally distinct from sebacates, with two pentyl groups attached to a benzene ring.
Properties :
- Molecular Weight : 334.45 g/mol, comparable to this compound .
- Toxicity : Phthalates are under regulatory scrutiny for endocrine-disrupting effects, unlike sebacates, which are considered safer alternatives .
Performance and Hazard Data Comparison
Table 1: Physical and Chemical Properties
| Compound | Molecular Weight (g/mol) | Boiling Point (°C) | Viscosity (cSt, 20°C) | Solubility in Water (mg/L) |
|---|---|---|---|---|
| This compound | 342.51 | ~360 | 12.5 | 0.1 |
| Dibutyl Sebacate | 314.45 | 344 | 9.8 | 0.5 |
| Dioctyl Sebacate | 426.68 | 256 (at 5 mmHg) | 25.3 | <0.01 |
| Dipentyl Phthalate | 334.45 | 342 | 10.2 | 0.3 |
Table 2: Toxicity and Regulatory Status
Sources:
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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